Cas no 730978-47-9 (Pregn-7-ene-6,20-dione, 2,3,11,14-tetrahydroxy-, (2b,3b,5b,11a)-)

• Product Name: Pregn-7-ene-6,20-dione, 2,3,11,14-tetrahydroxy-, (2b,3b,5b,11a)-
• CAS No: 730978-47-9
• MF: C₂₁H₃₀O₆
• MW: 378.459307193756
• CID: 4161206
• Update Time: 2025-04-02

Pregn-7-ene-6,20-dione, 2,3,11,14-tetrahydroxy-, (2b,3b,5b,11a)- Chemical and Physical Properties

Names and Identifiers

• Pregn-7-ene-6,20-dione, 2,3,11,14-tetrahydroxy-, (2b,3b,5b,11a)-
• 11alpha-hydroxypoststerone
• (+)-11alpha-Hydroxypoststerone
• Pregn-7-ene-6,20-dione, 2,3,11,14-tetrahydroxy-, (2β,3β,5β,11α)-

• Inchi： 1S/C21H30O6/c1-10(22)11-4-5-21(27)13-7-14(23)12-6-15(24)16(25)8-19(12,2)18(13)17(26)9-20(11,21)3/h7,11-12,15-18,24-27H,4-6,8-9H2,1-3H3
• InChI Key： AXUBMUAOVGJKLY-UHFFFAOYSA-N
• SMILES： CC(C1C2(C(C3C(C(C2)O)C2(C(CC(C(C2)O)O)C(=O)C=3)C)(O)CC1)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• XLogP3: -0.706

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Melting Point: 174-176 °C
• Boiling Point: 590.1±50.0 °C(Predicted)
• pka: 13.39±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids